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Compound of Interest

Compound Name: XP-59

Cat. No.: B2730304

Introduction

The Bell XP-59A Airacomet, America's first jet-powered aircraft, was developed during World
War 1l. While primarily a testbed for jet propulsion technology, it was also conceived as a
potential combat fighter.[1][2] Its unique design, lacking a propeller, allowed for a concentration
of heavy armament in the nose, a significant advantage over contemporary propeller-driven
fighters that required gun synchronization.[3][4] This document outlines the various armament
configurations, quantitative specifications, and testing protocols associated with the XP-59A
and its subsequent variants.

Armament Configurations & Quantitative Data

The armament of the Airacomet series evolved through its development, from the initial XP-59A
prototypes to the P-59A and P-59B production models. The primary configurations were
centered around a mix of heavy caliber cannons and machine guns mounted in the nose for a
powerful, concentrated stream of fire.[3][5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2730304?utm_src=pdf-interest
https://www.benchchem.com/product/b2730304?utm_src=pdf-body
http://www.pilotfriend.com/photo_albums/timeline/ww2/2/Bell%20P%2059%20Airacomet.htm
https://www.historynet.com/how-the-bell-p-59-airacomet-became-americas-first-jet-fighter/
https://warfarehistorynetwork.com/article/the-bell-xp-59a-fighter-jet-americas-first-jet-plane/
https://www.defensemedianetwork.com/stories/xp-59a-airacomet-the-first-american-jet-began-as-a-secret-program/
https://www.benchchem.com/product/b2730304?utm_src=pdf-body
https://www.benchchem.com/product/b2730304?utm_src=pdf-body
https://warfarehistorynetwork.com/article/the-bell-xp-59a-fighter-jet-americas-first-jet-plane/
https://en.wikipedia.org/wiki/Bell_P-59_Airacomet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2730304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Ammunition

Aircraft Variant Weapon System Caliber .
Capacity

XP-59A (Initial) 2 x M10 Autocannon 37 mm 44 rounds per gun[1]
YP-59A 2 x M10 Autocannon 37 mm Not specified

1 x M4/M10
P-59A / P-59B 37 mm 44 rounds[6][7]

Autocannon

) 200 rounds per gun[6]
3 X AN/M2 Browning .50 cal (12.7 mm)
[718]

P-59B (Optional) 2 x 1,000 Ib Bombs N/A N/A
8 x 60 Ib Rockets N/A N/A

Weapon System Logical Flow

The armament selection for the P-59 series represented a logical progression from a heavy

twin-cannon prototype to a more versatile mixed-armament production model. This adaptation

likely reflected testing feedback regarding the aircraft's stability as a gun platform and the

desire for a higher volume of fire from the machine guns to supplement the slower-firing

cannon.
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Prototype Phase (XP-59A)

Initial XP-59A Armament

Specified with

Two 37mm M10 Cannons

1
Configuration
iCarried Over

Service Test Phase (;Y P-59A)

YP-59A Armament [---------—---—---——--1

I

I

i
Equipped with Refined fo

: Production Phase (P-59A/B)

Two 37mm M10 Cannons (most) Standard P-59A/B Armament

Standardized to Could also carry

One 37mm M4 Cannon
Three .50 cal Machine Guns

Optional Bombs or Rockets
(Underwing Racks)
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Initial Concept:

Nose-Mounted Heavy Guns

Prototype Armament:
2 X 37mm Cannon (XP-59A)

l

Ground Firing & Harmonization

'

In-Flight Gunnery Trials
(Muroc Field)

N

Pilot Feedback: Mock Combat vs.
'‘Unstable Gun Platform’ P-47, P-38

Armament Refinement: Result:
1x 37mm + 3x .50 cal (P-59A/B) Outclassed by Piston Fighters

Final Role Assignment:
Trainer & Testbed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Notes: XP-59A Airacomet Armament &
Weapon Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2730304#xp-59a-armament-and-weapons-systems-
configuration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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